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Compound of Interest

Compound Name: 3-Bromocinnolin-4-ol

Cat. No.: B187659 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the mass spectrometry analysis of 3-
Bromocinnolin-4-ol, a heterocyclic compound of interest in medicinal chemistry and drug

development. This document outlines the core principles, experimental protocols, and expected

data for the structural elucidation and characterization of this molecule using mass

spectrometry.

Introduction to the Mass Spectrometry of 3-
Bromocinnolin-4-ol
Mass spectrometry is a powerful analytical technique that measures the mass-to-charge ratio

(m/z) of ionized molecules. It is an indispensable tool for determining the molecular weight and

elucidating the structure of organic compounds. For 3-Bromocinnolin-4-ol, mass spectrometry

provides critical data for confirming its identity and purity. The presence of a bromine atom

results in a characteristic isotopic pattern, which is a key diagnostic feature in its mass

spectrum.

Molecular Structure:

Chemical Name: 3-Bromocinnolin-4-ol

Molecular Formula: C₈H₅BrN₂O[1][2]
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Molecular Weight: 225.04 g/mol [1][2]

Proposed Ionization and Fragmentation Pathways
Given the thermal lability and polarity of many heterocyclic compounds, "soft" ionization

techniques are often preferred to preserve the molecular ion. However, "hard" ionization can

provide valuable structural information through fragmentation.

Ionization Methods
Electron Impact (EI): A hard ionization technique that can lead to extensive fragmentation,

providing a detailed fingerprint of the molecule. While the molecular ion may be weak, the

fragment ions are crucial for structural elucidation.

Electrospray Ionization (ESI): A soft ionization technique suitable for polar and thermally

labile molecules. ESI would likely produce a strong protonated molecule peak [M+H]⁺, which

is valuable for confirming the molecular weight.

Chemical Ionization (CI): A softer alternative to EI, CI typically results in a prominent

protonated molecule peak and less fragmentation, which is useful for molecular weight

determination.

Predicted Fragmentation Pattern
The fragmentation of 3-Bromocinnolin-4-ol under electron impact is predicted to proceed

through several key pathways, driven by the stability of the resulting fragments. The presence

of the bromine isotopes (⁷⁹Br and ⁸¹Br in approximately a 1:1 ratio) will result in characteristic

doublets for bromine-containing fragments.

A plausible fragmentation pathway is initiated by the loss of the bromine radical, followed by the

elimination of small neutral molecules such as CO and N₂.
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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